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Compound of Interest

Compound Name: 2-Mercaptobenzaldehyde

Cat. No.: B1308449 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 2-Mercaptobenzaldehyde (CAS

No. 29199-11-9) was not readily available. The following guidance is based on the accessible

hazard information for this compound and general safety protocols for handling similar aromatic

sulfur compounds. It is imperative to conduct a thorough risk assessment for your specific

laboratory conditions and consult with your institution's Environmental Health and Safety (EHS)

officer before handling this chemical.

Hazard Summary
2-Mercaptobenzaldehyde is a hazardous chemical with the following primary risks:

Toxicity: Harmful if swallowed.[1]

Skin Sensitization: May cause an allergic skin reaction.[1]

Organ Damage: May cause damage to organs through prolonged or repeated exposure.

Environmental Hazard: Harmful to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE) and Engineering
Controls
Proper PPE and engineering controls are crucial for minimizing exposure to 2-
Mercaptobenzaldehyde. All handling of this chemical, both in solid and solution form, should
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be conducted in a certified chemical fume hood to prevent the inhalation of dust or vapors. A

safety shower and eyewash station must be readily accessible in the immediate work area.
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Control Type Requirement Specification

Engineering Controls Chemical Fume Hood

All handling must be

performed in a certified

chemical fume hood.

Safety Shower & Eyewash
Must be readily accessible in

the immediate work area.

Eye and Face Protection Safety Goggles

Chemical safety goggles

meeting ANSI Z87.1 standards

are mandatory.

Face Shield

Recommended in addition to

safety goggles when there is a

risk of splashing.[2]

Skin Protection Gloves

Chemically resistant gloves,

such as nitrile or neoprene, are

required. Double-gloving is

recommended. Inspect gloves

for any signs of degradation or

punctures before and during

use.[2]

Lab Coat

A flame-resistant lab coat with

long sleeves and a secure

closure must be worn at all

times.[2]

Apron

A chemically resistant apron

should be worn over the lab

coat when handling larger

quantities or when there is a

significant risk of splashing.[2]

Closed-toe Shoes
Sturdy, closed-toe shoes are

required.[2]

Respiratory Protection Respirator If there is a potential for dust or

aerosol generation outside of a
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fume hood, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and particulates should be

used.[2]

Operational and Disposal Plans
A systematic approach to handling and disposing of 2-Mercaptobenzaldehyde is essential for

laboratory safety and environmental protection.

Pre-Operational Checks
Fume Hood Verification: Ensure the chemical fume hood is functioning correctly.

Safety Equipment Accessibility: Verify that a safety shower and eyewash station are

accessible and unobstructed.

PPE Assembly: Assemble all necessary PPE and ensure it is in good condition.

Waste Container Preparation: Prepare a designated and properly labeled hazardous waste

container for 2-Mercaptobenzaldehyde.

Protocol Review: Review the experimental protocol and identify all steps where exposure

could occur.

Step-by-Step Handling Procedure
Weighing: Conduct all weighing of solid 2-Mercaptobenzaldehyde within a chemical fume

hood. Use a disposable weighing boat or paper to minimize contamination of balances.

Transfer: Carefully transfer the weighed solid to the reaction vessel to minimize dust

generation.

Inert Atmosphere: For reactions sensitive to air or moisture, and to prevent oxidation of the

thiol group, handle the compound under an inert atmosphere (e.g., nitrogen or argon).

Post-Handling: After handling, thoroughly wash hands and any exposed skin.
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First Aid Procedures
Exposure Route First Aid Measures

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Seek immediate medical attention.

Skin Contact

Immediately take off all contaminated clothing.

Rinse the skin with plenty of water and soap. If

skin irritation or a rash occurs, get medical

advice/attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Call an ophthalmologist.

Ingestion

If swallowed, give water to drink (two glasses at

most). Do NOT induce vomiting. Seek medical

advice immediately.

Spill Cleanup Protocol
The procedure for cleaning up a spill of 2-Mercaptobenzaldehyde depends on the size and

nature of the spill. For large spills, evacuate the area and contact your institution's emergency

response team.

For Small Spills:

Alert Personnel: Notify others in the immediate area of the spill.

Don PPE: Put on the appropriate personal protective equipment, including respiratory

protection if necessary.

Containment: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to

contain the spill.[3] For solid spills, carefully sweep up the material, avoiding dust generation.

Collection: Place the absorbed or swept material into a sealed, labeled container for

hazardous waste disposal.
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Decontamination: Clean the spill area with soap and water, collecting the cleaning materials

for disposal as hazardous waste.

Ventilation: Ensure the area is well-ventilated during and after the cleanup.

Caption: Workflow for handling a chemical spill of 2-Mercaptobenzaldehyde.

Disposal Plan
2-Mercaptobenzaldehyde and any materials contaminated with it must be disposed of as

hazardous waste.[2] Adherence to institutional and local regulations is mandatory.

Waste Segregation: Use a dedicated, labeled, and sealed container for all solid and liquid

waste containing 2-Mercaptobenzaldehyde. This includes contaminated PPE (gloves,

disposable lab coats), weighing boats, and cleaning materials.[2] Do not mix with other

waste streams unless explicitly permitted by your EHS department.

Container Management: Keep the hazardous waste container closed except when adding

waste. Ensure the container is in good condition and compatible with the chemical.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "2-Mercaptobenzaldehyde".

Disposal Procedure: Do not dispose of 2-Mercaptobenzaldehyde down the drain or in the

regular trash.[2] Arrange for pick-up and disposal through your institution's EHS department.

Handle uncleaned containers as you would the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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